Cas no 1285536-80-2 (3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1285536-80-2
• MF: C₁₃H₁₀N₄OS₂
• MW: 302.374699115753
• CID: 6147538
• PubChem ID: 6862117
• Update Time: 2025-11-02

3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
• (E)-3-(thiophen-2-yl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
• 3-(THIOPHEN-2-YL)-N'-[(E)-(THIOPHEN-2-YL)METHYLIDENE]-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• 1285536-80-2
• AKOS001632340
• 5-thiophen-2-yl-N-[(E)-thiophen-2-ylmethylideneamino]-1H-pyrazole-3-carboxamide
• F1092-1333
• SR-01000109017-1
• 3-(2-THIENYL)-N'-(2-THIENYLMETHYLENE)-1H-PYRAZOLE-5-CARBOHYDRAZIDE
• SR-01000109017
• 3-(thiophen-2-yl)-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C13H10N4OS2/c18-13(17-14-8-9-3-1-5-19-9)11-7-10(15-16-11)12-4-2-6-20-12/h1-8H,(H,15,16)(H,17,18)/b14-8+
• InChI Key： MPVOGUXBSGOUPV-RIYZIHGNSA-N
• SMILES： S1C=CC=C1C1=CC(C(N/N=C/C2=CC=CS2)=O)=NN1

Computed Properties

• Exact Mass: 302.02960330g/mol
• Monoisotopic Mass: 302.02960330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide

Exploring the Potential of 3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285536-80-2) in Modern Chemistry

In the ever-evolving field of organic chemistry, the compound 3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285536-80-2) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic compound, which combines thiophene and pyrazole moieties, is a subject of interest for researchers exploring novel materials and bioactive molecules. Its molecular architecture, characterized by a hydrazide linkage and conjugated systems, makes it a promising candidate for various scientific and industrial applications.

The synthesis of 3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide involves multi-step organic reactions, often starting from commercially available thiophene-2-carboxaldehyde and pyrazole-5-carbohydrazide. The presence of the thiophene ring in its structure is particularly noteworthy, as thiophene-based compounds are widely studied for their electronic properties, making them valuable in the development of organic semiconductors and conductive polymers. Researchers are increasingly focusing on such compounds to address the growing demand for advanced materials in electronics and renewable energy technologies.

One of the most intriguing aspects of CAS No. 1285536-80-2 is its potential role in medicinal chemistry. The pyrazole-hydrazide scaffold is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the importance of thiophene-pyrazole hybrids in drug discovery, particularly in the design of kinase inhibitors and enzyme modulators. This has led to a surge in searches for "thiophene-pyrazole derivatives in drug development" and "hydrazide-based bioactive compounds," reflecting the scientific community's growing interest in this area.

Beyond pharmaceuticals, 3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide is also being explored for its applications in material science. Its conjugated system and planar structure make it a potential candidate for organic light-emitting diodes (OLEDs) and photovoltaic cells. With the global push toward sustainable energy solutions, researchers are investigating how such compounds can improve the efficiency of solar cells and reduce reliance on traditional silicon-based technologies. Searches like "thiophene derivatives in solar cells" and "organic electronics materials" underscore this trend.

The compound's stability and solubility properties are also critical factors in its applicability. 3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide exhibits moderate solubility in common organic solvents, which facilitates its use in solution-based processing methods. This is particularly relevant for industries involved in coating technologies and thin-film fabrication. Additionally, its thermal stability makes it suitable for high-temperature applications, a feature that is increasingly important in advanced manufacturing processes.

In the context of environmental chemistry, there is a rising interest in the biodegradability and ecological impact of synthetic compounds. While CAS No. 1285536-80-2 is not classified as hazardous, ongoing research aims to evaluate its environmental fate and potential toxicity. This aligns with the broader scientific movement toward greener chemistry and sustainable practices. Queries such as "eco-friendly heterocyclic compounds" and "biodegradable organic materials" reflect this shift in priorities among researchers and industry professionals.

Looking ahead, the versatility of 3-(thiophen-2-yl)-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide positions it as a compound with significant untapped potential. Whether in pharmaceuticals, materials science, or environmental applications, its unique combination of structural elements offers numerous avenues for innovation. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in the search for next-generation solutions to global challenges.